Cas no 1341311-12-3 (9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione)

• Product Name: 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione
• CAS No: 1341311-12-3
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5099600
• PubChem ID: 64105595
• Update Time: 2026-03-03

9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 9-amino-6-oxa-2-thiaspiro[4.5]decane 2,2-dioxide
• 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione

• Inchi： 1S/C8H15NO3S/c9-7-1-3-12-8(5-7)2-4-13(10,11)6-8/h7H,1-6,9H2
• InChI Key： MMTJOUXZLPXXSE-UHFFFAOYSA-N
• SMILES： C1C2(CC(N)CCO2)CCS1(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 9-amino-6-oxa-2λ?-thiaspiro[4.5]decane-2,2-dione

9-Amino-6-Oxa-2λ^?-Thiaspiro[4.5]Decane-2,2-Dione: A Comprehensive Overview

The compound 9-amino-6-oxa-2λ^?-thiaspiro[4.5]decane-2,2-dione, identified by the CAS Registry Number CAS No. 1341311-12-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiaspiro compounds, which are characterized by their spirocyclic structure incorporating a sulfur atom and a ketone group. The presence of the amino group at the 9th position further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiaspiro compounds in medicinal chemistry due to their ability to act as scaffolds for drug design. The spirocyclic structure of 9-amino-6-oxa-thiaspiro[4.5]decane provides a rigid framework that can be manipulated to introduce various functional groups, thereby enabling the creation of bioactive molecules with desired pharmacological properties. This has led to increased interest in exploring its potential as a precursor for developing novel therapeutic agents.

The synthesis of CAS No. 1341311-12-3 involves a multi-step process that typically begins with the preparation of the thiaspiro core followed by functionalization at specific positions. Researchers have employed various strategies, including ring-closing metathesis and oxidative coupling reactions, to construct this complex structure efficiently. The introduction of the amino group at the 9th position is often achieved through nucleophilic substitution or reductive amination, depending on the starting materials and reaction conditions.

In terms of biological activity, preliminary assays have demonstrated that 9-amino-thiaspiro[4.5]decane exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes and neurodegenerative diseases. These findings suggest that further optimization of its structure could lead to more potent bioactive compounds with potential therapeutic applications.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its rigid spirocyclic framework could be exploited in the development of advanced materials such as high-performance polymers or organocatalysts for asymmetric synthesis.

In conclusion, CAS No. 1341311-12-3, or 9-amino-thiaspiro[4.5]decane, represents a promising molecule with diverse potential applications across multiple fields. Continued research into its synthesis, properties, and biological activity will undoubtedly shed more light on its full capabilities and pave the way for innovative advancements in chemistry and pharmacology.